Cas no 1401983-33-2 (rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate)

• Product Name: rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate
• CAS No: 1401983-33-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5887005
• PubChem ID: 165937844
• Update Time: 2025-05-19

rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate
• 1401983-33-2
• EN300-7209399

• Inchi： 1S/C12H15NO3/c14-7-10-6-11(10)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,13,15)/t10-,11+/m0/s1
• InChI Key： CCMDHFHESSCBOA-WDEREUQCSA-N
• SMILES： OC[C@@H]1C[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate

Comprehensive Guide to rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate (CAS No. 1401983-33-2)

rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate (CAS No. 1401983-33-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. This compound features a cyclopropyl carbamate backbone, which is increasingly studied for its unique structural properties and applications in drug discovery. The presence of both hydroxymethyl and benzyl carbamate groups enhances its versatility, making it a valuable intermediate in organic synthesis.

The compound's stereochemistry, denoted by the (1R,2R) configuration, plays a crucial role in its biological activity. Researchers are particularly interested in its potential as a chiral building block for the development of novel therapeutics. Its carbamate functionality is known to improve metabolic stability, a key factor in drug design. Recent studies have explored its use in enzyme inhibition and as a precursor for bioactive molecules.

One of the most searched questions about rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate is its synthesis and purification methods. The compound is typically prepared via stereoselective cyclopropanation, followed by carbamate formation. Advanced techniques like HPLC and chiral chromatography are often employed to isolate the desired enantiomers. These methods are critical for ensuring high purity, which is essential for pharmaceutical applications.

In the context of current trends, rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate aligns with the growing demand for chiral intermediates in drug development. The rise of personalized medicine and targeted therapies has increased the need for enantiomerically pure compounds. This compound's ability to serve as a scaffold for small-molecule drugs makes it highly relevant in modern medicinal chemistry.

Another hot topic is the compound's potential in green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce environmental impact. The hydroxymethyl group in rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate offers opportunities for further functionalization using sustainable catalysts, aligning with the principles of atom economy.

The market for chiral compounds like rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate is expanding rapidly, driven by advancements in asymmetric synthesis and catalysis. Pharmaceutical companies are investing heavily in chiral technologies to develop more effective and safer drugs. This compound's unique structure positions it as a promising candidate for future innovations in drug discovery and chemical biology.

For researchers and industry professionals, understanding the physicochemical properties of rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate is essential. Its solubility, stability, and reactivity under various conditions are critical for optimizing synthetic protocols. Recent publications have highlighted its compatibility with microwave-assisted synthesis, a technique gaining traction for its efficiency and scalability.

In summary, rac-benzyl N-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]carbamate (CAS No. 1401983-33-2) is a compound of significant interest in both academic and industrial settings. Its chiral nature, combined with its functional groups, makes it a versatile tool for organic synthesis and medicinal chemistry. As the demand for enantiomerically pure compounds grows, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.